Cas no 1424700-28-6 ((E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide)
(E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- 1424700-28-6
- EN300-26607631
- Z44388087
- 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-N-(pyridin-2-yl)prop-2-enamide
- (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide
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- Inchi: 1S/C22H20N4O/c1-15-7-9-20(10-8-15)26-16(2)12-18(17(26)3)13-19(14-23)22(27)25-21-6-4-5-11-24-21/h4-13H,1-3H3,(H,24,25,27)/b19-13+
- InChI Key: WWLUINRSJUMTBX-CPNJWEJPSA-N
- SMILES: O=C(/C(/C#N)=C/C1C=C(C)N(C2C=CC(C)=CC=2)C=1C)NC1C=CC=CN=1
Computed Properties
- Exact Mass: 356.16371127g/mol
- Monoisotopic Mass: 356.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 70.7Ų
(E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607631-0.05g |
2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-N-(pyridin-2-yl)prop-2-enamide |
1424700-28-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide
Comprehensive Analysis of (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide (CAS No. 1424700-28-6)
The compound (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide, identified by its CAS No. 1424700-28-6, is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structural features, including a cyano group, a pyridin-2-yl moiety, and a pyrrole ring, make it a subject of interest for researchers exploring novel drug candidates and advanced functional materials. This article delves into its properties, applications, and relevance to current scientific trends.
One of the most intriguing aspects of (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide is its potential role in kinase inhibition, a hot topic in drug discovery. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The presence of the pyridin-2-yl group in this compound suggests possible interactions with kinase active sites, making it a candidate for further investigation in targeted therapies. Researchers are increasingly searching for "kinase inhibitors with pyrrole derivatives", aligning with this compound's structural profile.
Another area of interest is the compound's photophysical properties, which could be leveraged in organic electronics. The conjugated system formed by the pyrrole and cyano groups may exhibit desirable electronic characteristics for applications in OLEDs or sensors. With the growing demand for sustainable materials, queries like "organic semiconductors with pyrrole cores" are gaining traction, positioning this compound as a potential candidate for such applications.
The synthesis of (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide typically involves multi-step organic reactions, including Knoevenagel condensation and pyrrole alkylation. These methods are well-documented in literature, but optimization remains a focus for researchers aiming to improve yields and scalability. Searches for "efficient synthesis of cyano-substituted enamines" reflect the ongoing interest in refining these processes.
In conclusion, (E)-2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-N-pyridin-2-ylprop-2-enamide (CAS No. 1424700-28-6) represents a versatile compound with promising applications in both pharmaceuticals and materials science. Its structural complexity and functional groups align with current research trends, making it a valuable subject for further study. As the scientific community continues to explore "pyrrole-based bioactive molecules" and "conjugated systems for electronics", this compound is poised to remain relevant in cutting-edge research.
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